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Compound of Interest

Compound Name: Ethyl sorbate

Cat. No.: B152901 Get Quote

An In-depth Technical Guide to the Molecular Structure and Stereoisomers of Ethyl Sorbate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

stereoisomerism, physicochemical properties, and analytical characterization of ethyl sorbate.

Molecular Structure of Ethyl Sorbate
Ethyl sorbate is an organic compound, specifically a fatty acid ester.[1][2] It is formed from the

formal condensation of the carboxyl group of sorbic acid with the hydroxyl group of ethanol.[2]

[3][4] The IUPAC name for the most common isomer is ethyl (2E,4E)-hexa-2,4-dienoate.[1][2]

Its molecular formula is C₈H₁₂O₂.[1][2][3][5] The structure consists of a hexadienoate carbon

chain with conjugated double bonds, an ester functional group, and an ethyl group.

Caption: 2D structure of (2E,4E)-ethyl sorbate.

Stereoisomers of Ethyl Sorbate
The presence of two carbon-carbon double bonds in its hexadienoate chain means that ethyl
sorbate can exist as four possible geometric isomers.[6] These isomers are distinguished by

the E/Z notation, which describes the configuration of substituents around each double bond

based on Cahn-Ingold-Prelog priority rules.[7][8][9]

The four geometric isomers are:
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(2E,4E)-ethyl sorbate

(2Z,4E)-ethyl sorbate

(2E,4Z)-ethyl sorbate

(2Z,4Z)-ethyl sorbate

The (2E,4E) isomer is the most common and is often referred to simply as ethyl sorbate.[2]

[10] Isomerization can be induced, for example, by UV irradiation.[6]

Configuration at C2-C3 Configuration at C4-C5
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Caption: Relationship between the four geometric isomers of ethyl sorbate.

Quantitative Data
The physicochemical properties of ethyl sorbate are summarized in the table below.
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Property Value

Appearance Colorless to light yellow liquid[1][3][11]

Odor Pleasant, fruity[1][3]

Molecular Formula C₈H₁₂O₂[1][2][3][5]

Molecular Weight 140.18 g/mol [1][2][5]

Melting Point -45 °C[1]

Boiling Point
198 °C at 760 mmHg; 82-83 °C at 13 mmHg[1]

[12][13]

Density 0.936 - 0.956 g/mL at 25 °C[1][12][13]

Refractive Index (n20/D) 1.491 - 1.498[12][13][14]

Solubility
Slightly soluble in water; soluble in alcohol and

miscible in oils[1][3][12]

Flash Point 69 °C (157 °F)[12][14][15]

Experimental Protocols
Synthesis
Ethyl sorbate is typically synthesized via Fischer-Speier esterification. This involves the

reaction of sorbic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid.

The reaction mixture is heated under reflux to drive the equilibrium towards the formation of the

ester.

General Protocol:

Sorbic acid and an excess of ethanol are combined in a round-bottom flask.

A catalytic amount of concentrated sulfuric acid is slowly added.

The mixture is heated at reflux for several hours.

After cooling, the excess ethanol is removed under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s606534
https://cymitquimica.com/cas/2396-84-1/
http://www.txlchem.com/product_detail_en/id/30.html
https://www.smolecule.com/products/s606534
https://cymitquimica.com/cas/2396-84-1/
https://www.smolecule.com/products/s606534
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-sorbate
https://cymitquimica.com/cas/2396-84-1/
https://www.scbt.com/p/ethyl-sorbate-2396-84-1
https://www.smolecule.com/products/s606534
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-sorbate
https://www.scbt.com/p/ethyl-sorbate-2396-84-1
https://www.smolecule.com/products/s606534
https://www.smolecule.com/products/s606534
https://www.chembk.com/en/chem/ethyl%20sorbate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5141548.htm
https://www.smolecule.com/products/s606534
https://www.chembk.com/en/chem/ethyl%20sorbate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5141548.htm
https://www.chembk.com/en/chem/ethyl%20sorbate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5141548.htm
https://www.thegoodscentscompany.com/data/rw1023161.html
https://www.smolecule.com/products/s606534
https://cymitquimica.com/cas/2396-84-1/
https://www.chembk.com/en/chem/ethyl%20sorbate
https://www.chembk.com/en/chem/ethyl%20sorbate
https://www.thegoodscentscompany.com/data/rw1023161.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w245909
https://www.benchchem.com/product/b152901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The residue is neutralized, washed with water and brine, and then dried over an anhydrous

salt like magnesium sulfate.

The crude ethyl sorbate is then purified.

Purification
Flash column chromatography is a common method for purifying the synthesized ethyl
sorbate.[16]

General Protocol:

A slurry of silica gel in a non-polar solvent (e.g., petroleum ether) is packed into a glass

column.

The crude product is dissolved in a minimal amount of the eluent and loaded onto the

column.

A gradient of solvents, typically petroleum ether and ethyl acetate, is passed through the

column to elute the product.[16]

Fractions are collected and analyzed by Thin Layer Chromatography (TLC) to identify those

containing the pure ethyl sorbate.

Characterization and Isomer Separation
The identification and separation of ethyl sorbate and its stereoisomers are crucial for

research and quality control. This is achieved through a combination of spectroscopic and

chromatographic techniques.[6]

4.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of the different isomers.[6]

[17] Both ¹H NMR and ¹³C NMR are used. The chemical shifts (δ) and coupling constants (J) of

the protons and carbons adjacent to the double bonds are distinct for each isomer, allowing for

their identification and quantification.[6][16]

4.3.2. Chromatographic Separation
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High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a C18 reversed-

phase column, is effective for separating all four geometric isomers of ethyl sorbate.[6]

Gas Chromatography (GC): GC with a capillary column, such as a VOCOL column, can also

be used to separate the isomers.[6]
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Caption: Experimental workflow for ethyl sorbate synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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